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Compound of Interest
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Cat. No.: B157767

An In-depth Technical Guide to Cadmium Nitrate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cadmium nitrate tetrahydrate, an inorganic compound with the formula Cd(NOs)2-4H20, is a
colorless, crystalline solid that is highly soluble in water.[1] It serves as a critical precursor in
the synthesis of various cadmium-based materials, finds application in electroplating, and is
used in the production of specialized pigments and glass.[1] In the research and development
sector, it is utilized in studies focusing on heavy metal toxicity, nanoparticle synthesis, and as a
source of cadmium ions for various chemical reactions. This guide provides a comprehensive
overview of its chemical and physical properties, with a central focus on the determination of its
molecular weight. It also delves into its role in biological signaling pathways and outlines
experimental contexts for its use.

Chemical and Physical Properties

Cadmium nitrate tetrahydrate is a deliquescent compound, meaning it readily absorbs
moisture from the air.[2][3] It is classified as a hazardous substance and is recognized as a
carcinogen.[4][5] Proper handling and disposal are critical.[1]

Calculation of Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The chemical formula for cadmium nitrate tetrahydrate is Cd(NOs)2-4H20.

The calculation is as follows:

Cadmium (Cd): 1 x 112.414 u = 112.414 u[2][6]

Nitrogen (N): 2 x 14.007 u = 28.014 u[7][8]

Oxygen (O): (2 x 3) + (4 x 1) = 10 atoms x 15.999 u = 159.99 u[9][10]

Hydrogen (H): 4 x 2 = 8 atoms x 1.008 u = 8.064 u[3][11]
Total Molecular Weight = 112.414 + 28.014 + 159.99 + 8.064 = 308.478 u

The calculated molecular weight is approximately 308.48 g/mol .[12]

Summary of Properties

Property Value

Chemical Formula Cd(NOs3)2:4H20

Molecular Weight 308.48 g/mol [12]

Appearance Colorless or white crystalline solid[1]

CAS Number 10022-68-1[3][13]

Melting Point 59.5°C

Solubility in Water 109 g/100 mL at 0 °C; 326 g/100 mL at 60 °C
Density 2.46 g/cm?3

Toxic, Carcinogenic, Mutagenic, Environmental
Hazard[5][14]

Hazards

Experimental Applications and Protocols

Cadmium nitrate tetrahydrate is a versatile reagent in various experimental settings. While
specific protocols are highly application-dependent, this section outlines common experimental
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workflows where it is utilized.

Synthesis of Nanoparticles

Cadmium nitrate is frequently used as a precursor for the synthesis of cadmium-based
quantum dots (e.g., CdS, CdSe) and other nanocomposites.

Generalized Experimental Workflow: Synthesis of Cd-Cs Mixed Oxide Nanocomposites
This protocol is a generalized representation based on plant-mediated synthesis methods.[15]

e Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of Cadmium nitrate
tetrahydrate (Cd(NO3s)2:4H20) and a 0.1 M solution of a secondary metal salt (e.g., Cesium
Chloride, CsCl).

e Mixing: Add a plant extract (e.g., Trachyspermum ammi seed extract) dropwise into the
mixed metal precursor solution under continuous stirring at a controlled temperature (e.g., 60
°C). The phytochemicals in the extract act as reducing and capping agents.

e pH Adjustment: Adjust the pH of the reaction mixture to a mildly alkaline level (e.g., pH 9)
using NaOH to facilitate the formation of metal hydroxides.

e Reaction and Formation: Allow the reaction to proceed for a set duration to ensure complete
nucleation and growth of the nanocomposites.

 Purification: Centrifuge the resulting solution to separate the nanocomposite particles from
the reaction medium. Wash the pellet multiple times with deionized water and ethanol to
remove unreacted precursors and byproducts.

e Drying: Dry the purified nanocomposite powder in an oven at a moderate temperature.

o Characterization: Analyze the synthesized nanocomposites using techniques such as UV-Vis
Spectroscopy, X-ray Diffraction (XRD), and Transmission Electron Microscopy (TEM) to
determine their optical properties, crystalline structure, and morphology.
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Workflow: Nanoparticle Synthesis
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Caption: Generalized workflow for the green synthesis of nanocomposites.

Role in Biological Signaling

Cadmium is a non-essential heavy metal that is toxic to most organisms. Its presence triggers
complex signaling cascades, particularly in plants, as a response to stress.

Cadmium-Induced Stress Signaling in Plants

When plant cells are exposed to cadmium (Cd?*), a rapid stress response is initiated. This
involves the interplay of several key signaling molecules, including nitric oxide (NO), reactive
oxygen species (ROS), and calcium ions (Ca?*).[16] These molecules activate downstream
pathways, including Mitogen-Activated Protein Kinase (MAPK) cascades, leading to changes in
gene expression aimed at mitigating cadmium toxicity.[16] One of the defense mechanisms
involves the synthesis of phytochelatins, which are peptides that chelate and sequester
cadmium ions, thereby detoxifying the cell.[17]
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Caption: Cadmium-induced stress signaling pathway in plant cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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